Cas no 104468-04-4 (4-(2-Hydroxy-3-(isopropylamino)propoxy)-3-((pentyloxy)methyl)acetophenone fumarate (2:1))

• Product Name: 4-(2-Hydroxy-3-(isopropylamino)propoxy)-3-((pentyloxy)methyl)acetophenone fumarate (2:1)
• CAS No: 104468-04-4
• MF: C₄₄H₇₀N₂O₁₂
• MW: 819.032814502716
• CID: 1143321
• PubChem ID: 24832581
• Update Time: 2025-04-20

4-(2-Hydroxy-3-(isopropylamino)propoxy)-3-((pentyloxy)methyl)acetophenone fumarate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-3-(isopropylamino)propoxy)-3-((pentyloxy)methyl)acetophenone fumarate (2:1)
• (E)-but-2-enedioic acid,1-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-3-(pentoxymethyl)phenyl]ethanone
• 4'-(2-Hydroxy-3-(isopropylamino)propoxy)-3'-((pentyloxy)methyl)acetophenone fumarate (2:1)
• 104468-04-4
• Acetophenone, 4'-(2-hydroxy-3-(isopropylamino)propoxy)-3'-((pentyloxy)methyl)-, fumarate (2:1)

• Inchi： 1S/2C20H33NO4.C4H4O4/c2*1-5-6-7-10-24-13-18-11-17(16(4)22)8-9-20(18)25-14-19(23)12-21-15(2)3;5-3(6)1-2-4(7)8/h2*8-9,11,15,19,21,23H,5-7,10,12-14H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： WIKYSNLXEOPCAV-WXXKFALUSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1COCCCCC)CC(CNC(C)C)O.O(C1C=CC(C(C)=O)=CC=1COCCCCC)CC(CNC(C)C)O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 818.49287567g/mol
• Monoisotopic Mass: 818.49287567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 28
• Complexity: 481
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų